Chlorosulfonic Acid

• CAS No.: 7790-94-5
• Product Name: Chlorosulfonic Acid
• Molecular Formula: ClHO3S; SO2(OH)Cl; ClHO3S
• Molecular Weight: 116.53 g/mol
• IUPAC Name: sulfurochloridic acid
• Standard InChI: InChI=1S/ClHO3S/c1-5(2,3)4/h(H,2,3,4)
• Standard InChIKey: XTHPWXDJESJLNJ-UHFFFAOYSA-N
• SMILES: OS(=O)(=O)Cl
• Canonical SMILES: OS(=O)(=O)Cl
• Boiling Point: 311 °F at 760 mm Hg (USCG, 1999); 151-152 °C AT 755 MM HG; 74-75 °C AT 19 MM HG; 60-64 °C AT 2-4 MM HG; at 100kPa: 151-152 °C
• Colorform: COLORLESS OR SLIGHTLY YELLOW LIQUID
• Density: 1.75 at 68 °F (USCG, 1999); SPECIFIC GRAVITY: 1.76-1.77 AT 20 °C/20 °C; 1.784 AT 0 °C/4 °C; 1.753 AT 20 °C/4 °C.; Relative density (water = 1): 1.75
• Melting Point: -112 °F (USCG, 1999); -80 °C
• Physical Description: Chlorosulfonic acid appears as a colorless to yellow colored fuming liquid with a pungent odor. Density 14.7 lb / gal. Causes severe burns. Very toxic by inhalation. Corrosive to metals.; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.
• Description: Chlorosulfonic acid appears as a colorless to yellow colored fuming liquid with a pungent odor. Density 14.7 lb / gal. Causes severe burns. Very toxic by inhalation. Corrosive to metals.
• Shelf Life: FUMES IN AIR
• Solubility: /COMMON SOLVENTS INCLUDE/ LIQUID SULFUR DIOXIDE, PYRIDINE, & DICHLOROETHANE.; Solubility in water: reaction
• Synonyms: Chlorosulfuric Acid; Monochlorosulfonic Acid; Monochlorosulfuric Acid; Sulfuric Acid Chlorohydrin; Sulfuric Chlorohydrin
• Vapor Density: 4.02 (AIR= 1); Relative vapor density (air = 1): 4.02
• Vapor Pressure: 1.55 mm Hg (USCG, 1999); 1 MM HG AT 32 °C; Vapor pressure, Pa at 20 °C: 133
• PubChem Compound: 24638
• Last Modified: Nov 11 2021